3-(3-Fluoro-4-nitrophenyl)propanenitrile
Description
3-(3-Fluoro-4-nitrophenyl)propanenitrile, also known as FNPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FNPP is a nitrile derivative that is widely used in the synthesis of organic compounds, particularly in the pharmaceutical industry.
Scientific Research Applications
Crystal Structure Analysis
Research on compounds structurally related to 3-(3-Fluoro-4-nitrophenyl)propanenitrile has contributed to the understanding of crystal structures and their stabilization mechanisms. For example, studies on 2-(4-nitrophenyl)-2-(phenylamino)propanenitrile and its derivatives have elucidated the role of intermolecular interactions, such as hydrogen bonding and π-π stacking, in stabilizing crystal structures (Sharma et al., 2014).
Antimicrobial Applications
Synthesized derivatives of 3-(3-Fluoro-4-nitrophenyl)propanenitrile have been evaluated for their antimicrobial properties. A study on 3-((4-(4-nitrophenyl)-6-aryl-1,6-dihydropyrimidin-2-yl)thio)propanenitriles demonstrated potent antimicrobial activity against a range of bacteria and fungi, highlighting the potential of these compounds in developing new antimicrobial agents (Desai et al., 2017).
Radiochemical Synthesis
In the field of radiochemistry, derivatives of 3-(3-Fluoro-4-nitrophenyl)propanenitrile have been used in the synthesis of radiopharmaceuticals. The synthesis of N-(3-[18F]fluoropropyl)-2β-carbomethoxy-3β-(4-iodophenyl)nortropane ([18F]FP-β-CIT) demonstrates the application of these compounds in preparing imaging agents for neurological studies (Klok et al., 2006).
Electrolytes for Lithium-Ion Batteries
The research on nitrile-functionalized glyme compounds related to 3-(3-Fluoro-4-nitrophenyl)propanenitrile has led to the development of safe electrolytes for lithium-ion batteries. These electrolytes exhibit high safety, better wettability to separator and electrodes, and improved electrochemical performances, indicating the importance of such compounds in advancing battery technology (Liu et al., 2016).
Biocompatible Polymers
In another study, biocompatible terpolymers incorporating a monomer structurally similar to 3-(3-Fluoro-4-nitrophenyl)propanenitrile were synthesized for applications in biomedical imaging, sensing, and as security inks. These polymers, designed for three-in-one applications, exhibit aggregation-enhanced emissions and excellent biocompatibility, underscoring the versatility of fluoro-nitrophenyl functional groups in polymer science (Mahapatra et al., 2020).
properties
IUPAC Name |
3-(3-fluoro-4-nitrophenyl)propanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FN2O2/c10-8-6-7(2-1-5-11)3-4-9(8)12(13)14/h3-4,6H,1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCXXAMVHDXPHCC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CCC#N)F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Fluoro-4-nitrophenyl)propanenitrile | |
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